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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the essential information,

experimental protocols, and quality control data expected in a Certificate of Analysis (CoA) for

Imidaprilat-d3. This deuterated analog of Imidaprilat serves as a critical internal standard for

bioanalytical studies, particularly in pharmacokinetic and pharmacodynamic assessments of its

parent drug, Imidapril.

Compound Information
Imidaprilat-d3 is the stable isotope-labeled form of Imidaprilat, the active metabolite of the

angiotensin-converting enzyme (ACE) inhibitor, Imidapril.[1][2][3][4] The incorporation of

deuterium atoms results in a higher molecular weight, allowing for its differentiation from the

unlabeled analyte in mass spectrometry-based assays, while maintaining nearly identical

chemical and chromatographic properties.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15559922?utm_src=pdf-interest
https://www.benchchem.com/product/b15559922?utm_src=pdf-body
https://www.benchchem.com/product/b15559922?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Imidapril
https://www.pharmacompass.com/chemistry-chemical-name/imidapril
https://pubchem.ncbi.nlm.nih.gov/compound/Imidaprilat
https://medicaldialogues.in/generics/imidapril-2722073
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Information

Compound Name Imidaprilat-d3

Chemical Name

(4S)-3-[(2S)-2-[[(1S)-1-carboxy-3-

phenylpropyl]amino]propanoyl]-1-(methyl-d3)-2-

oxoimidazolidine-4-carboxylic acid

Molecular Formula C₁₈H₂₀D₃N₃O₆

Molecular Weight 380.4 g/mol

CAS Number
Not publicly available (typically assigned by

supplier)

Storage Conditions -20°C, protect from light and moisture

Application Internal standard for LC-MS/MS analysis

Quality Control Data
The following table summarizes the typical quantitative data presented in a Certificate of

Analysis for Imidaprilat-d3. These results confirm the identity, purity, and isotopic enrichment

of the compound.

Test Method Specification Result

Chemical Purity HPLC-UV ≥98.0% 99.5%

Mass Identity LC-MS (ESI+) Conforms to structure Conforms

Isotopic Purity LC-MS (ESI+) ≥99% 99.8%

Deuterium

Incorporation
LC-MS (ESI+)

≥98% at specified

positions
Conforms

Residual Solvents GC-HS As per USP <467> Complies

Water Content Karl Fischer Titration ≤1.0% 0.2%

Experimental Protocols
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Detailed methodologies for the key experiments cited in the quality control data are provided

below. These protocols are representative and may be adapted by the testing laboratory.

High-Performance Liquid Chromatography (HPLC-UV)
for Chemical Purity

Instrumentation: Agilent 1260 Infinity II HPLC system or equivalent, with a diode array

detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm).

Mobile Phase: A gradient of acetonitrile and 0.1% formic acid in water.

Flow Rate: 1.0 mL/min.

Column Temperature: 30°C.

Detection Wavelength: 215 nm.

Injection Volume: 10 µL.

Procedure: A solution of Imidaprilat-d3 is prepared in the mobile phase. The sample is

injected into the HPLC system, and the peak area of the main component is compared to the

total area of all peaks to determine the chemical purity.

Liquid Chromatography-Mass Spectrometry (LC-MS) for
Identity and Isotopic Purity

Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to

an HPLC system.

Ionization Mode: Electrospray Ionization, Positive (ESI+).

HPLC Conditions: Similar to the HPLC-UV method.

Mass Spectrometry Parameters:

Scan Range: m/z 100-1000.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15559922?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Capillary Voltage: 3.5 kV.

Source Temperature: 120°C.

Procedure: The sample is introduced into the mass spectrometer via the HPLC system.

Identity: The mass-to-charge ratio (m/z) of the molecular ion is measured and compared to

the theoretical mass of Imidaprilat-d3.

Isotopic Purity: The relative abundance of the deuterated species is compared to any

unlabeled (d0) or partially labeled species.

Mechanism of Action and Bioanalytical Workflow
Imidaprilat, the active form of Imidapril, functions by inhibiting the angiotensin-converting

enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS).[1] This

inhibition prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II,

leading to vasodilation and a reduction in blood pressure.
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Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of

Imidaprilat.

In a typical bioanalytical workflow, Imidaprilat-d3 is used as an internal standard to accurately

quantify the concentration of Imidaprilat in biological samples, such as plasma or urine.
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Bioanalytical Workflow with Internal Standard
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Caption: A generalized workflow for the use of Imidaprilat-d3 as an internal standard in

bioanalysis.

This technical guide serves as a comprehensive resource for understanding the critical data

and methodologies associated with a Certificate of Analysis for Imidaprilat-d3. For specific

batch information, always refer to the CoA provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Imidapril
https://www.pharmacompass.com/chemistry-chemical-name/imidapril
https://www.pharmacompass.com/chemistry-chemical-name/imidapril
https://pubchem.ncbi.nlm.nih.gov/compound/Imidaprilat
https://medicaldialogues.in/generics/imidapril-2722073
https://medicaldialogues.in/generics/imidapril-2722073
https://www.benchchem.com/product/b15559922#imidaprilat-d3-certificate-of-analysis
https://www.benchchem.com/product/b15559922#imidaprilat-d3-certificate-of-analysis
https://www.benchchem.com/product/b15559922#imidaprilat-d3-certificate-of-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15559922?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

